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Cat. No.: B1219071
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Technical Support Center: Heliox-Ventilator
Compatibility

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals utilizing
Heliox mixtures with mechanical ventilators. The information aims to address common
incompatibilities and ensure accurate experimental control.

Frequently Asked Questions (FAQSs)

Q1: Why is my ventilator delivering a different tidal volume (VT) than what is set when using
Heliox?

Al: This is a common issue arising from the physical properties of Heliox. The lower density of
helium compared to nitrogen affects the accuracy of flow sensors (pneumotachometers) in
ventilators calibrated for air-oxygen mixtures.[1][2] This discrepancy can lead to either over- or
under-delivery of the set tidal volume, depending on the ventilator's flow measurement
technology.[1][3][4] Some modern ventilators have a specific Heliox mode that automatically
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compensates for the gas density, while others may require manual application of a correction
factor.[5][6]

Q2: The measured Fraction of Inspired Oxygen (FiO2) on the ventilator display seems
inaccurate. Why?

A2: The FiO2 can be inaccurate because the gas mixing valves in the ventilator are calibrated
for the viscosity and density of air and oxygen. When Heliox is substituted for air, the flow
dynamics through these valves change, which can alter the final oxygen concentration
delivered to the patient circuit.[7] For many ventilators, the delivered FiO2 will be slightly higher
than the set FiO2.[3] It is crucial to use an external, calibrated oxygen analyzer to verify the
actual FiO2 being delivered.

Q3: Can | use any ventilator for my Heliox experiments?

A3: No, not all ventilators are compatible with Heliox. Using a ventilator that has not been
validated for Heliox can lead to inaccurate gas delivery and monitoring, potentially
compromising your experiment and subject safety.[1][8] It is essential to use ventilators that are
either specifically designed for Heliox administration, have a validated Heliox mode, or for
which published correction factors are available.[2][3][5] Always consult the manufacturer's
documentation.

Q4: Why are some ventilator features, like pneumatic nebulization, disabled during Heliox
administration?

A4: Features like pneumatic nebulization and Tube Resistance Compensation (TRC) are often
disabled because their performance is highly dependent on the density of the gas used.[9] The
lower density of Heliox would alter the aerosol characteristics of a nebulizer and render the
TRC calculations inaccurate.

Q5: My heated humidifier seems to be performing differently with Heliox. Is this expected?

A5: Yes, this is an expected phenomenon. Helium has a much higher thermal conductivity than
nitrogen.[9][10] This property can affect the performance of heated humidifiers, potentially
altering the temperature and humidity of the delivered gas.[9][11] Careful monitoring of the
humidification system is recommended.
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Troubleshooting Guides

Issue: "Gas Supply Failed” or "Low Inlet Pressure" Alarm

Potential Cause

Troubleshooting Step

Insufficient Heliox cylinder pressure.

Check the pressure gauge on the Heliox
cylinder and regulator. Ensure it is above the
ventilator's minimum required inlet pressure
(typically > 2.8 bar / 41 psi).[9] Replace the
cylinder if pressure is low.

Incorrect gas connection.

Verify that the Heliox supply is connected to the
correct inlet port on the ventilator (usually the air
inlet).[12][13] Ensure the connection is secure

and not leaking.

Both oxygen and Heliox supplies have failed.

This is a high-priority alarm. Immediately
provide an alternative source of ventilation.
Then, check both the oxygen and Heliox supply

pressures and connections.[9]

Issue: Inaccurate Flow or Volume Readings
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Potential Cause Troubleshooting Step

If the ventilator has a Heliox mode, ensure it is
activated.[9][14] After switching the gas source

Ventilator not calibrated for Heliox. from air to Heliox, wait approximately 2 minutes
for the gas mixture to stabilize before calibrating
the flow sensor.[9][15]

The displayed flow reading will be inaccurate.
For an 80:20 Heliox mixture, the actual flow is
approximately 1.8 times greater than the flow
indicated on an oxygen-calibrated flow meter.[2]
Ventilator lacks a specific Heliox mode. [12] You must use published correction factors
for your specific ventilator to estimate the
delivered tidal volume or use an external

respiratory monitor to measure it accurately.[2]

[3]

Issue: "High Pressure™ Alarm

Potential Cause Troubleshooting Step

) o ) Assess the subject and perform suctioning if
Secretions or obstruction in the airway.
necessary.[16]

Visually inspect the entire breathing circuit from
Kinked or blocked ventilator tubing. the ventilator to the subject for any kinks,

blockages, or fluid accumulation.[16][17]

The subject may be "fighting" the ventilator.
Patient-ventilator dyssynchrony. Check sedation levels if applicable to your

protocol.[16]

Data Presentation: Performance Discrepancies

The lower density of Heliox significantly impacts ventilator readings. The following tables
summarize key quantitative data.
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Table 1: Flow Meter Correction Factors for Heliox Mixtures

Heliox Mixture . ) . Correction Factor (Multiply
. Density Relative to Air .

(Helium:Oxygen) Indicated Flow by)

80:20 ~0.34 1.8[13]

70:30 ~0.43 1.6[13]

60:40 ~0.52 1.4[13]

Note: These are general
correction factors for flow
meters calibrated for
oxygen/air. Actual delivered
flow can vary by ventilator

model.

Table 2: Example of Delivered vs. Set Tidal Volume (VT) Discrepancy (Data generalized from a
study on the Inspiration ventilator)[4]

Average % by which Delivered VT

FiO2 Setting (Balance Helium)
Exceeded Set VT

0.50 6.3%

0.40 12.0%
0.30 13.6%
0.21 15.6%

This demonstrates that for some ventilators, as
the proportion of helium increases (FiO2
decreases), the discrepancy between set and

delivered volume also increases.

Experimental Protocols

Protocol 1: Validating Ventilator Performance with a Heliox Mixture
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Objective: To quantify the accuracy of delivered tidal volume and FiO2 of a specific ventilator
when using a Heliox mixture.

Materials:

Mechanical ventilator to be tested

Certified Heliox gas cylinder (e.g., 80:20) with regulator

Test lung (e.g., Michigan Instruments TTL)[3][18]

External, calibrated pneumotachometer

External, calibrated oxygen analyzer

Methodology:

o Baseline Calibration (Air/O2):

o Connect the ventilator to standard medical air and oxygen supplies.
o Set the ventilator to a standard volume control mode.

o Connect the ventilator circuit to the test lung with the external pneumotachometer and
oxygen analyzer placed in-line, close to the test lung inlet.

o Set a tidal volume (e.g., 500 mL), respiratory rate, and FiO2 (e.g., 0.21).

o Record the set VT, ventilator-displayed expired VT, external pneumotachometer VT, set
FiO2, and external analyzer FiO2.

o Repeat for a range of VT and FiO2 settings.
e Heliox Connection and Preparation:
o Put the ventilator in standby mode.[9]

o Disconnect the medical air supply and connect the Heliox cylinder to the ventilator's air
inlet.[13]
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o If the ventilator has a Heliox-specific mode, activate it.[9]

o Purge the system with the Heliox mixture for at least 2 minutes to ensure a stable gas
concentration.[9][15]

o Perform a flow sensor calibration as per the manufacturer's instructions for use with
Heliox.[9][15]

e Heliox Testing:

o Set the ventilator to the same initial settings as in the baseline test (e.g., VT 500 mL, FiO2
0.21 or the lowest possible setting).

o Allow the ventilator to cycle for several breaths and record all parameters: set VT,
ventilator-displayed VT, external pneumotachometer VT, set FiO2, and external analyzer
FiO2.

o Repeat the measurements across a range of clinically relevant VT and FiO2 settings (e.qg.,
0.30, 0.40, 0.50).[3]

o Data Analysis:

o Calculate the percent error between the set VT and the externally measured VT for both
baseline and Heliox conditions.

o Calculate the percent error between the set FiO2 and the externally measured FiO2 for
both conditions.

o Develop correction factors or charts for your specific ventilator based on these
discrepancies.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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